Cas no 1481506-49-3 (1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)-)

• Product Name: 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)-
• CAS No: 1481506-49-3
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 6562519
• Update Time: 2025-06-15

1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)-
• 1-(Methoxymethyl)-4-(methylthio)-1h-indol-6-amine

• Inchi： 1S/C11H14N2OS/c1-14-7-13-4-3-9-10(13)5-8(12)6-11(9)15-2/h3-6H,7,12H2,1-2H3
• InChI Key： YOHYQDPMSPBPOX-UHFFFAOYSA-N
• SMILES： N1(COC)C2=C(C(SC)=CC(N)=C2)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 410.6±40.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)-

Comprehensive Overview of 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)- (CAS No. 1481506-49-3)

The compound 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)- (CAS No. 1481506-49-3) is a specialized indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Indole derivatives are widely recognized for their diverse biological activities, making them a focal point in drug discovery and development. This particular compound, with its unique methoxymethyl and methylthio functional groups, exhibits potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

In recent years, the demand for indole-based compounds has surged due to their relevance in treating various health conditions. Researchers are particularly interested in the 1H-Indol-6-amine scaffold because of its versatility in modulating biological pathways. The presence of the methoxymethyl group enhances the compound's solubility and bioavailability, while the methylthio moiety contributes to its unique reactivity and binding affinity. These features make CAS No. 1481506-49-3 a promising candidate for further investigation in drug development.

The synthesis and characterization of 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)- involve advanced organic chemistry techniques. Modern synthetic routes often employ catalytic methods to achieve high yields and purity, which are critical for pharmaceutical applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to confirm the structure and purity of this compound. These methodologies ensure that the material meets the stringent requirements of preclinical and clinical studies.

One of the trending topics in the scientific community is the exploration of indole derivatives for their potential anti-inflammatory and neuroprotective properties. Given the growing prevalence of neurodegenerative diseases, compounds like CAS No. 1481506-49-3 are being studied for their ability to modulate key enzymes and receptors in the central nervous system. Additionally, the methylthio group in this compound may offer unique interactions with biological targets, opening new avenues for therapeutic intervention.

From an industrial perspective, the scalability of producing 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)- is a critical consideration. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact while maintaining cost-effectiveness. This aligns with the global shift toward sustainable practices in chemical synthesis. The compound's stability under various storage conditions also makes it a viable option for long-term research and commercial use.

In the context of drug discovery, the role of CAS No. 1481506-49-3 extends beyond its immediate applications. It serves as a valuable building block for the development of more complex molecules. Medicinal chemists often modify the indole core to enhance selectivity and reduce off-target effects, which is crucial for improving drug safety profiles. The compound's structural features provide a robust platform for such modifications, making it a staple in modern pharmaceutical research.

Another area of interest is the compound's potential in cancer research. Indole derivatives have shown promise in targeting specific pathways involved in cell proliferation and apoptosis. The 1-(methoxymethyl)-4-(methylthio)- substitution pattern in 1H-Indol-6-amine could offer unique advantages in this regard. Preliminary studies suggest that such compounds may inhibit key enzymes like kinases, which are often overactive in cancerous cells. This has sparked a wave of investigations into their efficacy and mechanism of action.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1481506-49-3 is essential. Parameters such as logP, pKa, and solubility directly influence the compound's behavior in biological systems. These properties are routinely evaluated during the early stages of drug development to predict absorption, distribution, metabolism, and excretion (ADME) characteristics. Such data are invaluable for optimizing the compound's performance in vivo.

In conclusion, 1H-Indol-6-amine, 1-(methoxymethyl)-4-(methylthio)- (CAS No. 1481506-49-3) represents a fascinating example of how indole chemistry continues to drive innovation in the life sciences. Its unique structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community delves deeper into its properties and mechanisms, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.